- Enzymatic De Novo Pyrimidine Nucleotide Synthesis, Journal of the American Chemical Society, 2011, 133(2), 297-304
Cas no 1310054-16-0 (Uridine-1',2,2',3',4',5'-13C6 5'-(tetrahydrogen triphosphate))
1310054-16-0 structure
Product Name:Uridine-1',2,2',3',4',5'-13C6 5'-(tetrahydrogen triphosphate)
CAS No:1310054-16-0
MF:C9H15N2O15P3
MW:484.141085863113
CID:5598710
Update Time:2023-09-01
Uridine-1',2,2',3',4',5'-13C6 5'-(tetrahydrogen triphosphate) Chemical and Physical Properties
Names and Identifiers
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- Uridine-1',2,2',3',4',5'-13C6 5'-(tetrahydrogen triphosphate)
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- Inchi： 1S/C9H15N2O15P3/c12-5-1-2-11(9(15)10-5)8-7(14)6(13)4(24-8)3-23-28(19,20)26-29(21,22)25-27(16,17)18/h1-2,4,6-8,13-14H,3H2,(H,19,20)(H,21,22)(H,10,12,15)(H2,16,17,18)/t4-,6-,7-,8-/m1/s1
- InChI Key： PGAVKCOVUIYSFO-XVFCMESISA-N
- SMILES： O[C@@H]1[C@@H]([C@@H](COP(O)(=O)OP(O)(=O)OP(O)(O)=O)O[C@H]1N1C=CC(=O)NC1=O)O
Uridine-1',2,2',3',4',5'-13C6 5'-(tetrahydrogen triphosphate) Production Method
Production Method 1
Reaction Conditions
1.1R:Cleland's reagent, R:MgCl2, R:R:R:R:R:R:H2O, R:KOH, R:NH4Cl, C:56-65-5, C:Coenzyme II, C:9001-51-8, C:9001-40-5, C:9073-95-4, C:9023-83-0, C:9015-83-2, C:9026-23-7, C:9012-49-1, C:9024-93-5, C:9029-03-2, C:9030-25-5, C:9024-62-8, C:37278-21-0, C:9013-02-9, C:9029-12-3, C:9001-15-4, C:1927-31-7, S:H2O
Reference
Uridine-1',2,2',3',4',5'-13C6 5'-(tetrahydrogen triphosphate) Raw materials
Uridine-1',2,2',3',4',5'-13C6 5'-(tetrahydrogen triphosphate) Preparation Products
Uridine-1',2,2',3',4',5'-13C6 5'-(tetrahydrogen triphosphate) Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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